Cas no 55242-64-3 (3-Methyl-7-propylxanthine)
3-Methyl-7-propylxanthine structure
Product Name:3-Methyl-7-propylxanthine
CAS No:55242-64-3
MF:C9H12N4O2
MW:208.21718120575
MDL:MFCD02089337
CID:56719
PubChem ID:87558666
Update Time:2025-04-18
3-Methyl-7-propylxanthine Chemical and Physical Properties
Names and Identifiers
-
- 3,7-dihydro-3-methyl-7-propyl-1H-Purine-2,6-dione
- 3-Methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione
- 3-Methyl-7-propylxanthine
- 3-METHYL-7-PROPYL-2,6-DIHYDROXYPURINE
- 3-methyl-7-propylpurine-2,6-dione
- 3-Methyl-7-propylxan
- 3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- ChemDiv2_008535
- PubChem9432
- 3-methyl-7-propyl-xanthine
- Oprea1_099760
- 3-methyl-7-pro-pyl-xanthine
- MHNVSFOURBQRPK-UHFFFAOYSA-
- MHNVSFOURBQRPK-UHFFFAOYSA-N
- HMS1393L01
- 3-methyl-7-propyl-purine-2,6-dione
- MCULE-
- SR-01000597021-1
- SR-01000597021
- CS-W015217
- 7UM
- FT-0640296
- Z839027068
- AS-58459
- DTXSID50391374
- 3-methyl-7-propyl-1H-purine-2,6(3H,7H)-dione
- AC-18330
- InChI=1/C9H12N4O2/c1-3-4-13-5-10-7-6(13)8(14)11-9(15)12(7)2/h5H,3-4H2,1-2H3,(H,11,14,15)
- EN300-55770
- MFCD02089337
- AKOS002138709
- 55242-64-3
- SCHEMBL1495090
- M1756
- 3-methyl-7-propyl-1H-purine-2,6-dione
- DB-052701
-
- MDL： MFCD02089337
- Inchi： 1S/C9H12N4O2/c1-3-4-13-5-10-7-6(13)8(14)11-9(15)12(7)2/h5H,3-4H2,1-2H3,(H,11,14,15)
- InChI Key： MHNVSFOURBQRPK-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN2CCC)N(C)C(N1)=O
Computed Properties
- Exact Mass: 208.09600
- Monoisotopic Mass: 208.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0
- Topological Polar Surface Area: 67.2
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: N/A℃
- Refractive Index: 1.675
- PSA: 72.68000
- LogP: -0.16670
3-Methyl-7-propylxanthine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： S37/39; S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-7-propylxanthine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methyl-7-propylxanthine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079584-5g |
3-Methyl-7-propylxanthine |
55242-64-3 | 95% | 5g |
￡44.00 | 2022-03-01 | |
| Fluorochem | 079584-25g |
3-Methyl-7-propylxanthine |
55242-64-3 | 95% | 25g |
￡77.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135982-25g |
3-Methyl-7-propylxanthine |
55242-64-3 | ≥96.0% | 25g |
¥285.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135982-5g |
3-Methyl-7-propylxanthine |
55242-64-3 | ≥96.0% | 5g |
¥118.90 | 2023-09-02 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1756-25G |
3-Methyl-7-propylxanthine |
55242-64-3 | >96.0%(N) | 25g |
¥280.00 | 2023-09-07 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026311-25g |
3-Methyl-7-propylxanthine |
55242-64-3 | 96% | 25g |
￥186 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026311-5g |
3-Methyl-7-propylxanthine |
55242-64-3 | 96% | 5g |
￥112 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026311-1g |
3-Methyl-7-propylxanthine |
55242-64-3 | 96% | 1g |
￥69 | 2024-05-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863866-5g |
3-Methyl-7-propylxanthine |
55242-64-3 | ≥96.0% | 5g |
￥163.80 | 2022-09-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD6916-5g |
3-Methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione |
55242-64-3 | 96% | 5g |
￥33.0 | 2024-04-18 |
3-Methyl-7-propylxanthine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:55242-64-3)3-Methyl-7-propylxanthine
Order Number:LE18074
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
3-Methyl-7-propylxanthine Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
55242-64-3 (3-Methyl-7-propylxanthine) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:55242-64-3)3-Methyl-7-propylxanthine
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry